Cas no 686320-62-7 (4-methylamino-piperidine-1-carboxylic acid allyl ester)

• Product Name: 4-methylamino-piperidine-1-carboxylic acid allyl ester
• CAS No: 686320-62-7
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 971668
• PubChem ID: 45089444
• Update Time: 2024-01-16

4-methylamino-piperidine-1-carboxylic acid allyl ester Chemical and Physical Properties

Names and Identifiers

• 4-methylamino-piperidine-1-carboxylic acid allyl ester
• prop-2-enyl 4-(methylamino)piperidine-1-carboxylate
• 1-PIPERIDINECARBOXYLIC ACID,4-(METHYLAMINO)-,2-PROPENYL ESTER
• 4-N-METHYLAMINO-1-ALLOC-PIPERIDINE
• ALLYL 4-(METHYLAMINO)PIPERIDINE-1-CARBOXYLATE
• PROP-2-EN-1-YL 4-(METHYLAMINO)PIPERIDINE-1-CARBOXYLATE
• F98169
• AKOS006293877
• 4-methylaminopiperidine-1-carboxylic acid allyl ester
• FT-0767949
• SCHEMBL14487771
• 686320-62-7
• AB27988
• ALLYL4-(METHYLAMINO)PIPERIDINE-1-CARBOXYLATE

• Inchi： 1S/C10H18N2O2/c1-3-8-14-10(13)12-6-4-9(11-2)5-7-12/h3,9,11H,1,4-8H2,2H3
• InChI Key： IZXUVIRBRUYSMQ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC(CC1)NC)=O

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.32160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids